Cas no 2034345-76-9 (4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine
• CAS No: 2034345-76-9
• MF: C₁₅H₁₄ClF₃N₄OS
• MW: 390.8111
• CID: 5350463
• Update Time: 2025-11-01

4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• (5-chlorothiophen-2-yl)(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
• 4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C15H14ClF3N4OS/c1-9-20-11(15(17,18)19)8-13(21-9)22-4-6-23(7-5-22)14(24)10-2-3-12(16)25-10/h2-3,8H,4-7H2,1H3
• InChI Key： DPGLUFMCJZZAES-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C(N2C([H])([H])C([H])([H])N(C3C([H])=C(C(F)(F)F)N=C(C([H])([H])[H])N=3)C([H])([H])C2([H])[H])=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 490
• XLogP3: 3.9
• Topological Polar Surface Area: 77.6

Additional information on 4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine

Chemical Profile of 4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine (CAS No. 2034345-76-9)

4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2034345-76-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric units, making it a promising candidate for the development of novel therapeutic agents. The structural framework of this molecule combines a piperazine core with a pyrimidine moiety, both of which are well-documented scaffolds in drug discovery, and is further functionalized with a chlorothiophene derivative and a trifluoromethyl group. These structural elements contribute to its unique chemical properties and potential biological activities.

The piperazine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. Its presence in this compound suggests potential applications in modulating neurological and cardiovascular systems. The pyrimidine component is another crucial pharmacophore, frequently found in nucleoside analogs and anticancer agents. The incorporation of a trifluoromethyl group enhances the metabolic stability and binding affinity of the molecule, a strategy widely employed in modern drug design to improve pharmacokinetic profiles.

The chlorothiophene moiety introduces additional complexity to the molecule, offering opportunities for diverse interactions with biological targets. Thiophene derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The specific substitution pattern on the thiophene ring, with a carbonyl group linked to the piperazine ring, further fine-tunes the molecule's reactivity and binding characteristics. This design allows for selective interactions with biological targets while minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets. Studies have indicated that the combination of the piperazine, pyrimidine, and chlorothiophene moieties may confer unique properties that make it an attractive candidate for further exploration in drug development. For instance, computational simulations suggest that this compound could interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression.

In vitro studies have begun to elucidate the potential biological activities of 4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in oncology research. The presence of the trifluoromethyl group is particularly noteworthy, as it has been shown to enhance binding affinity in several drug candidates. Additionally, the structural features of this compound may contribute to its ability to cross the blood-brain barrier, making it a potential candidate for central nervous system (CNS) therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperazine-pyrimidine core through condensation reactions, followed by functionalization with the chlorothiophene derivative via nucleophilic substitution or metal-catalyzed coupling reactions. The introduction of the trifluoromethyl group can be achieved through halogen-metal exchange followed by quenching with trifluoroacetic acid or through direct fluorination techniques.

The chemical stability of 4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine under various conditions has been thoroughly evaluated. Studies indicate that the compound maintains its structural integrity under standard storage conditions but may degrade under extreme pH or temperature regimes. This information is crucial for formulating appropriate storage solutions and ensuring long-term stability during transportation and handling.

The potential applications of this compound extend beyond oncology research. Its structural features make it a versatile scaffold for designing molecules targeting other therapeutic areas such as infectious diseases and neurodegenerative disorders. The ability to modify different parts of the molecule allows researchers to fine-tune its biological activity and selectivity, making it adaptable to various disease mechanisms.

Future research directions include exploring derivatives of this compound to enhance its potency and reduce potential side effects. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in optimizing this molecule for clinical applications. Additionally, preclinical studies will be essential to evaluate its safety profile and pharmacokinetic properties before human trials can commence.

The integration of high-throughput screening (HTS) technologies will accelerate the identification of biologically active derivatives of this compound. HTS allows researchers to rapidly test thousands of compounds against various biological targets, providing valuable insights into their potential therapeutic applications. This approach combined with advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry will aid in characterizing new derivatives.

In conclusion,4-4-(5-chlorothiophene-2-carbonyl)piperazin-1-yl-2-methyl-6-(trifluoromethyl)pyrimidine (CAS No. 2034345-76-9) represents a promising lead compound for pharmaceutical development due to its unique structural features and potential biological activities. Further research is warranted to fully explore its therapeutic potential and optimize its properties for clinical use.